Skin Tumor Incidence in Swiss Mice: 4-Bromo-DMBA vs. 2-Bromo- and 3-Bromo-DMBA
In a comparative study by Lijinsky et al. (1983), 4-bromo-DMBA induced skin tumors in 40% of treated female Swiss mice following chronic topical application. In stark contrast, the 2-bromo regioisomer was 'apparently not carcinogenic', and the 3-bromo regioisomer induced skin tumors in only 3–5 animals (a rate consistent with a negligible or very weak carcinogenic effect). The parent unsubstituted DMBA is a potent carcinogen, while 2-methoxy-DMBA achieved 35% tumor incidence, providing cross-study context for the 4-bromo activity level [1].
| Evidence Dimension | Skin tumor incidence in female Swiss mice following chronic topical application (percentage of mice developing tumors) |
|---|---|
| Target Compound Data | 40% (4-bromo-7,12-dimethylbenz[a]anthracene) |
| Comparator Or Baseline | 2-bromo-DMBA: Not carcinogenic; 3-bromo-DMBA: Tumors in 3–5 animals (low/negligible); 2-methoxy-DMBA: 35%; Parent DMBA: Potent carcinogen (reference standard) |
| Quantified Difference | 4-bromo-DMBA induces a ~40-fold higher effective tumorigenic response compared to the non-carcinogenic 2-bromo-DMBA, and a significantly higher response than the marginally active 3-bromo-DMBA. Compared to 2-methoxy-DMBA, 4-bromo-DMBA exhibits a +5 percentage point higher incidence. |
| Conditions | Assay: Chronic topical application to the skin of female Swiss mice (complete carcinogenesis model). Duration: Up to 26 weeks. Compounds applied as solutions; doses not explicitly stated due to the complete carcinogenesis protocol design. |
Why This Matters
For researchers selecting an A-ring substituted DMBA probe, only the 4-bromo derivative combines moderate carcinogenic potency with a bromine substituent suitable for electronic and steric interrogation of A-ring metabolic activation pathways; the 2-bromo analog is unsuitable as a carcinogen probe, and the 3-bromo analog provides insufficient tumor yield for robust statistical analysis.
- [1] Lijinsky W, Manning WB, Andrews AW. Skin carcinogenesis tests in mice of derivatives of 7,12-dimethylbenz[a]anthracene substituted in the 'A' ring. Carcinogenesis. 1983 Oct;4(10):1221-4. DOI: 10.1093/carcin/4.10.1221. PMID: 6413083. View Source
